molecular formula C17H19Cl2NO B426281 N-(2-adamantyl)-2,5-dichlorobenzamide

N-(2-adamantyl)-2,5-dichlorobenzamide

Cat. No.: B426281
M. Wt: 324.2g/mol
InChI Key: GBQGHKRQTSLCOI-UHFFFAOYSA-N
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Description

N-(2-adamantyl)-2,5-dichlorobenzamide is a benzamide derivative featuring a 2,5-dichlorinated benzene ring and a bulky 2-adamantyl group attached to the amide nitrogen.

Properties

Molecular Formula

C17H19Cl2NO

Molecular Weight

324.2g/mol

IUPAC Name

N-(2-adamantyl)-2,5-dichlorobenzamide

InChI

InChI=1S/C17H19Cl2NO/c18-13-1-2-15(19)14(8-13)17(21)20-16-11-4-9-3-10(6-11)7-12(16)5-9/h1-2,8-12,16H,3-7H2,(H,20,21)

InChI Key

GBQGHKRQTSLCOI-UHFFFAOYSA-N

SMILES

C1C2CC3CC1CC(C2)C3NC(=O)C4=C(C=CC(=C4)Cl)Cl

Canonical SMILES

C1C2CC3CC1CC(C2)C3NC(=O)C4=C(C=CC(=C4)Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Comparison of Key Dichlorobenzamide Derivatives

Compound Name Substituents Biological Activity Key Finding Reference
N-(2-Adamantyl)-2,5-dichlorobenzamide 2,5-Cl, 2-adamantyl Under investigation High lipophilicity, potential CNS use
N-(Benzoimidazol-2-yl)-2,5-dichloro 2,5-Cl, benzoimidazole mGluR5 inhibitor (11x DFB) Cytotoxicity limits utility
N-(2-Methyl-3-butyn-2)-3,5-dichloro 3,5-Cl, alkyne Herbicide (炔敌稗) High efficacy, low toxicity
N-(Adamantyl)-4-amino-3,5-dichloro 4-NH₂, 3,5-Cl, adamantyl Synthetic intermediate Improved solubility vs. 2,5-Cl

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